3-[(3-Methoxycyclopentyl)carbamoyl]benzoic acid

• IUPAC Name: 3-[(3-methoxycyclopentyl)carbamoyl]benzoic acid
• InChI: InChI=1S/C14H17NO4/c1-19-12-6-5-11(8-12)15-13(16)9-3-2-4-10(7-9)14(17)18/h2-4,7,11-12H,5-6,8H2,1H3,(H,15,16)(H,17,18)
• InChI Key: IBJKVTHUSXLDOU-UHFFFAOYSA-N
• Canonical SMILES: COC1CCC(C1)NC(=O)C2=CC(=CC=C2)C(=O)O
• Molecular Formula: C14H17NO4
• Molecular Weight: 263.29 g/mol

Description

3-[(3-Methoxycyclopentyl)carbamoyl]benzoic acid is a chemical compound that has been extensively researched for its various applications in the field of science. It is commonly referred to as MCBA and has been found to have several advantages and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of MCBA is not fully understood. However, it is believed to act as an acylating agent, reacting with various nucleophiles to form amides and esters. MCBA has been found to react with various amino acids, including lysine and histidine, to form amides. It has also been found to react with various alcohols, including methanol and ethanol, to form esters.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MCBA are not fully understood. However, it has been found to have various effects on the human body, including anti-inflammatory and analgesic effects. MCBA has been found to inhibit the production of various inflammatory cytokines, including interleukin-1β and tumor necrosis factor-α. It has also been found to inhibit the activity of various enzymes, including cyclooxygenase-2 and lipoxygenase.

Advantages and Limitations for Lab Experiments

MCBA has several advantages and limitations for laboratory experiments. It is a versatile reagent that can be used in the synthesis of various compounds. MCBA is also relatively stable and easy to handle. However, it has several limitations, including its toxicity and potential for side reactions. MCBA can react with various nucleophiles, including water and alcohols, leading to side reactions and reduced yields.

Future Directions

There are several future directions for research on MCBA. One area of research is the development of new synthetic methods for MCBA and its intermediates. Another area of research is the synthesis of new compounds using MCBA as a reagent. Additionally, research on the mechanism of action of MCBA and its effects on the human body is needed to fully understand its potential applications in the field of medicine. Finally, research on the potential environmental impacts of MCBA and its intermediates is needed to ensure its safe use in laboratory experiments.
Conclusion:
In conclusion, 3-[(3-Methoxycyclopentyl)carbamoyl]benzoic acid is a versatile compound that has several applications in the field of science. Its synthesis method is complex, but it has been found to have several advantages and limitations for laboratory experiments. MCBA has been extensively researched for its various applications, and there are several future directions for research on this compound. Overall, MCBA is an important compound that has the potential to contribute to various scientific fields.

Synthesis Methods

The synthesis of MCBA involves the reaction of 3-methoxycyclopentanone with phosgene to form 3-methoxycyclopentanone-1-carbonyl chloride. This intermediate compound is then reacted with 3-aminobenzoic acid to form MCBA. The synthesis of MCBA is a complex process that requires careful attention to detail and precise control of reaction conditions.

Scientific Research Applications

MCBA has been extensively researched for its various applications in the field of science. It has been found to have several uses as a reagent and intermediate in the synthesis of other compounds. MCBA has been used in the synthesis of various heterocyclic compounds, including pyrazoles, pyrimidines, and pyridines. It has also been used in the synthesis of various natural and artificial products, including pharmaceuticals, agrochemicals, and dyes.